Cas no 1516196-70-5 (1-(3-bromo-4-chlorophenyl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(3-bromo-4-chlorophenyl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 1516196-70-5
• MF: C₁₁H₁₅BrClN
• MW: 276.600501298904
• CID: 5806804
• PubChem ID: 83745032
• Update Time: 2025-06-25

1-(3-bromo-4-chlorophenyl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-chlorophenyl)-2-methylpropan-2-yl(methyl)amine
• 1516196-70-5
• [1-(3-bromo-4-chlorophenyl)-2-methylpropan-2-yl](methyl)amine
• EN300-1911856

• Inchi： 1S/C11H15BrClN/c1-11(2,14-3)7-8-4-5-10(13)9(12)6-8/h4-6,14H,7H2,1-3H3
• InChI Key： BFJYZUAYEATXAZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC(C)(C)NC)Cl

Computed Properties

• Exact Mass: 275.00764g/mol
• Monoisotopic Mass: 275.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Additional information on 1-(3-bromo-4-chlorophenyl)-2-methylpropan-2-yl(methyl)amine

Introduction to 1-(3-bromo-4-chlorophenyl)-2-methylpropan-2-yl(methyl)amine (CAS No. 1516196-70-5)

1-(3-bromo-4-chlorophenyl)-2-methylpropan-2-yl(methyl)amine (CAS No. 1516196-70-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and chlorinated aromatic ring and a tertiary amine functional group. These properties make it a valuable intermediate in the synthesis of various biologically active molecules and potential drug candidates.

The chemical structure of 1-(3-bromo-4-chlorophenyl)-2-methylpropan-2-yl(methyl)amine is particularly noteworthy for its potential applications in the development of novel therapeutic agents. The presence of the bromine and chlorine substituents on the aromatic ring can influence the compound's reactivity and biological activity, making it a versatile starting material for further chemical modifications. Additionally, the tertiary amine group provides opportunities for forming stable complexes with metal ions, which can be beneficial in various catalytic processes and medicinal applications.

Recent studies have explored the synthetic pathways and biological activities of 1-(3-bromo-4-chlorophenyl)-2-methylpropan-2-yl(methyl)amine. One notable area of research involves its use as an intermediate in the synthesis of small molecule inhibitors targeting specific enzymes or receptors. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of derivatives from this compound, which exhibited potent inhibitory activity against a key enzyme involved in cancer cell proliferation. This finding highlights the potential of 1-(3-bromo-4-chlorophenyl)-2-methylpropan-2-yl(methyl)amine as a lead compound for drug discovery efforts.

In addition to its role in drug development, 1-(3-bromo-4-chlorophenyl)-2-methylpropan-2-yl(methyl)amine has also been investigated for its utility in organic synthesis. Researchers have demonstrated that this compound can serve as an efficient building block for constructing complex molecular architectures. Its reactivity and functional group compatibility make it suitable for various coupling reactions, such as Suzuki-Miyaura cross-couplings and Buchwald-Hartwig aminations. These reactions are crucial in the synthesis of advanced materials and pharmaceuticals, further underscoring the compound's importance in both academic and industrial settings.

The physical and chemical properties of 1-(3-bromo-4-chlorophenyl)-2-methylpropan-2-yl(methyl)amine have been extensively characterized. It is typically obtained as a colorless or pale yellow liquid with a molecular weight of 307.68 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). Its stability under various reaction conditions has been confirmed through multiple experimental studies, making it a reliable reagent for synthetic chemists.

Safety considerations are an essential aspect when handling any chemical compound, including 1-(3-bromo-4-chlorophenyl)-2-methylpropan-2-yl(methyl)amine. While this compound is not classified as a hazardous material or controlled substance, appropriate precautions should be taken to ensure safe handling and storage. Standard laboratory practices, such as wearing personal protective equipment (PPE) and working under a fume hood, are recommended to minimize exposure risks.

In conclusion, 1-(3-bromo-4-chlorophenyl)-2-methylpropan-2-yl(methyl)amine (CAS No. 1516196-70-5) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable reactivity profile make it an attractive candidate for developing new therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and insights into its biological activities, further solidifying its importance in the scientific community.